Cas no 66403-32-5 (N-Formyl Cefotaxime)

• Product Name: N-Formyl Cefotaxime
• CAS No: 66403-32-5
• MF: C₁₇H₁₇N₅O₈S₂
• MW: 483.47558093071
• CID: 524790
• PubChem ID: 9553831
• Update Time: 2025-04-19

N-Formyl Cefotaxime Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[(acetyloxy)methyl]-7-[[(2Z)-[2-(formylamino)-4-thiazolyl](methoxyimino)acetyl]amino]-8-oxo-,(6R,7R)- (9CI)
• (6R,7R)-3-(acetyloxymethyl)-7-[[(2E)-2-(2-formamido-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• [6R-[6alpha,7beta(Z)]]-3-(acetoxymethyl)-7-[[2-(formylamino)thiazol-4-yl](methoxyimino)acetamido]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[(acetyloxy)methyl]-7-[[(2Z)-[2-(formylamino)-4-thiazolyl](methoxyimin
• (6R-(6alpha,7beta(Z)))-3-(Acetoxymethyl)-7-((2-(formylamino)thiazol-4-yl)(methoxyimino)acetamido)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
• (6R,7R)-3-[(acetyloxy)methyl]-7-{[(2E)-2-[2-(formylamino)-1,3-thiazol-4-yl]-2-(methoxyimino)acetyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• N-Formyl Cefotaxime
• C5E5T2S5JB
• 66403-32-5
• Q27275215
• EINECS 266-341-4
• UNII-C5E5T2S5JB
• A899866
• N-Formylcefotaxime
• Cefotaxime Impurity 3(Cefotaxime EP Impurity C)

• Inchi： 1S/C17H17N5O8S2/c1-7(24)30-3-8-4-31-15-11(14(26)22(15)12(8)16(27)28)20-13(25)10(21-29-2)9-5-32-17(19-9)18-6-23/h5-6,11,15H,3-4H2,1-2H3,(H,20,25)(H,27,28)(H,18,19,23)/b21-10+/t11-,15-/m1/s1
• InChI Key： QUSLXJHSQSHRFM-SREUQGABSA-N
• SMILES： S1CC(COC(C)=O)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(NC=O)=N1)=N/OC)=O)=O

Computed Properties

• Exact Mass: 483.051854
• Monoisotopic Mass: 483.051854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 230

Experimental Properties

• Density: 1.76
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.758

N-Formyl Cefotaxime Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides